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Compound of Interest

Compound Name: 4-Heptyloxyaniline

Cat. No.: B1329862

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for 4-heptyloxyaniline, a
chemical intermediate used in various research and development applications. The following
sections detail its physical and chemical properties, potential hazards, handling procedures,
and emergency measures, compiled from publicly available safety data sheets.

Section 1: Chemical and Physical Properties

The fundamental physical and chemical characteristics of 4-heptyloxyaniline are summarized
below. These properties are essential for safe handling, storage, and use in experimental
settings.
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Property Value Reference
Molecular Formula C13H21NO [1]
Molecular Weight 207.32 g/mol [1]
Appearance White to off-white solid [1]
Melting Point 44 - 46 °C [1]
Boiling Point 145 - 146 °C [1]
Density Not available [1]
Flash Point Not available [1]
Sparingly soluble in water.
Solubility Soluble in ethanol, diethyl [2]

ether, acetone, and benzene.

Section 2: Hazard Identification and Toxicological

Information

4-Heptyloxyaniline is classified as harmful and irritating. The toxicological properties have not

been fully investigated, and researchers should handle it with caution.[1]

GHS Hazard Statements:

e H302: Harmful if swallowed.[1]

e H312: Harmful in contact with skin.[1]

e H315: Causes skin irritation.[1]

e H319: Causes serious eye irritation.[1]

e H332: Harmful if inhaled.[1]

o H335: May cause respiratory irritation.[1]
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Potential Health Effects:

Inhalation: May cause respiratory irritation.[1]

Skin Contact: Harmful if absorbed through the skin; causes skin irritation.[1]

Eye Contact: Causes serious eye irritation.[1]

Ingestion: Harmful if swallowed.[1]

Carcinogenicity: There is no classification data available on the carcinogenic properties of this
material from the EPA, IARC, NTP, OSHA, or ACGIH.[1]

Toxicity Data Value Species Reference
LD50 Oral Not available
LD50 Dermal Not available
LC50 Inhalation Not available

Section 3: Experimental Protocols

Detailed experimental protocols for the toxicological assessment of 4-heptyloxyaniline are not
publicly available in the referenced safety data sheets. Toxicological data, such as LD50 (Lethal
Dose, 50%) and LC50 (Lethal Concentration, 50%) values, are typically determined through
standardized protocols established by organizations like the Organisation for Economic Co-
operation and Development (OECD). These protocols involve administering the substance to
laboratory animals (e.g., rats, rabbits) via different routes of exposure (oral, dermal, inhalation)
and observing the mortality rates over a specified period. The procedures are designed to be
reproducible and to provide a basis for hazard classification.

Section 4: Handling, Storage, and Personal
Protective Equipment

Proper handling and storage procedures are critical to minimize exposure and ensure safety in
the laboratory.
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Handling:

Wash hands thoroughly after handling.[1]

Avoid contact with eyes, skin, and clothing.[1]

Avoid ingestion and inhalation.[1]

Prevent the formation of dust.[1]

Use only in a well-ventilated area or under a chemical fume hood.[3][4]

Storage:

Store in a cool, dry, and well-ventilated place.[1][4]

Keep the container tightly closed when not in use.[1][4]

Store locked up.[4]

Incompatible with strong oxidants, strong acids, strong bases, and strong reducing agents.[1]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety glasses or goggles.[1][3]

» Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

[3]

» Respiratory Protection: Use a government-approved respirator if airborne concentrations are
high or if ventilation is inadequate.[3]

e General Hygiene: Safety showers and eye wash stations should be readily available.[1][3]
Wash contaminated clothing before reuse.[3]

Section 5: Emergency Procedures

In the event of an emergency, prompt and appropriate action is crucial.
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First Aid Measures:

Exposure Route First Aid Procedure Reference

Rinse cautiously with water for
at least 15 minutes. Remove

Eyes contact lenses, if present and [1114]
easy to do. Continue rinsing.

Seek medical attention.

Immediately wash with plenty
) of soap and water. Remove
Skin _ . [1][4]
contaminated clothing. Seek

medical attention.

Wash out mouth with water. Do
not induce vomiting. Call a

Ingestion poison center or [1]
doctor/physician if you feel

unwell.

Remove the person to fresh air
and keep them comfortable for
breathing. If breathing is

Inhalation difficult, give oxygen. If not [1][4]
breathing, give artificial
respiration. Seek medical

attention.

Fire-Fighting Measures:
o Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide.[1]
e Unsuitable Extinguishing Media: Water jet.[5]

o Specific Hazards: During a fire, irritating and toxic gases such as carbon oxides and nitrogen
oxides may be generated.[1]
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o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
clothing.[1]

Accidental Release Measures:

o Personal Precautions: Wear appropriate personal protective equipment as indicated in
Section 4. Ensure adequate ventilation. Avoid dust formation and breathing dust/vapors.[1]

e Environmental Precautions: Do not let the product enter drains or the environment.[1]

o Containment and Cleanup: Sweep up the material, place it in a suitable container for
disposal, and wash the spill site after material pickup is complete.[3]

Section 6: Visualized Workflow

To aid researchers in responding to accidental spills, the following diagram outlines a general
workflow for chemical spill management.

[ [

Click to download full resolution via product page

Caption: General workflow for responding to a chemical spill in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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